Cas no 55661-42-2 (Carbamic acid,N-(2-chloroethyl)-, 4-nitrophenyl ester)
55661-42-2 structure
Product Name:Carbamic acid,N-(2-chloroethyl)-, 4-nitrophenyl ester
CAS No:55661-42-2
MF:C9H9ClN2O4
MW:244.631761312485
CID:372276
PubChem ID:124299
Update Time:2025-04-19
Carbamic acid,N-(2-chloroethyl)-, 4-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-(2-chloroethyl)-, 4-nitrophenyl ester
- 4-nitrophenyl-N-(2-chloroethyl)-N-nitrosocarbamate
- N-[2-chloro-2-(4-nitrophenyl)ethyl]-N-nitrosocarbamate
- 4-NitrophenylN-(2-chloroethyl)carbamate
- 4-nitrophenyl-N-2-chloroethyl carbamate
- AG-F-94800
- Carbamicacid, (2-chloroethyl)-, 4-nitrophenyl ester (9CI)
- CTK5A3953
- N-(chloro-2 ethyl) carbamate de p. nitrophenyle
- N-chloroethyl-carbamate de p-nitrophenyle
- p-nitrophenyl N-(2-chloroethyl)carbamate
- p-Nitrophenyl-N-(2-chlorethyl)-carbamat
- p-nitrophenyl-N-(2-chloroethyl)carbamate
- 4-Nitrophenyl hydrogen (2-chloroethyl)carbonimidate
- SCHEMBL8672385
- DTXSID50971014
- Npcenc
- Carbamic acid, (2-chloroethyl)-, 4-nitrophenyl ester
- (4-nitrophenyl) N-(2-chloroethyl)carbamate
- 55661-42-2
-
- Inchi: 1S/C9H9ClN2O4/c10-5-6-11-9(13)16-8-3-1-7(2-4-8)12(14)15/h1-4H,5-6H2,(H,11,13)
- InChI Key: LSKLVHGCJMNGAU-UHFFFAOYSA-N
- SMILES: ClCCNC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 244.02517
- Monoisotopic Mass: 244.0250845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
Carbamic acid,N-(2-chloroethyl)-, 4-nitrophenyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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